ZLJ-6

• Molecular Formula: C13H17N3O6S2
• Molecular Weight: 375.4 g/mol
• InChI: InChI=1S/C12H13N3O3S.CH4O3S/c1-15-10(11(16)14-12(15)13)7-8-3-5-9(6-4-8)19(2,17)18;1-5(2,3)4/h3-7H,1-2H3,(H2,13,14,16);1H3,(H,2,3,4)/b10-7-
• InChIKey: QEJPXTVPNIOEHZ-VEZAGKLZSA-N

ZLJ-6: Dual COX/5-LOX Inhibitor

ZLJ-6 [(Z)-1-methyl-1,5-dihydro-2-amino-5-[4-(mesyl)benzylidene]-4H-imidazole-4-one mesilate] is a synthetic, orally active dual inhibitor of cyclooxygenase (COX-1/COX-2) and 5-lipoxygenase (5-LOX) [1], . It attenuates both the prostaglandin and leukotriene arms of the arachidonic acid cascade. ZLJ-6 is supplied as a crystalline solid (purity ≥98%, CAS 1051931-39-5) suitable for in vivo and in vitro studies .

Target engagement Dual COX-1/COX-2 and 5-LOX inhibition in human whole blood

Model route Orally active tool compound for in vivo inflammation and pain models

Quality Crystalline solid, ≥98% purity, defined solubility for reproducible dosing

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source

ZLJ-6: Non-Substitutable in Research

ZLJ-6 cannot be interchanged with other dual COX/5-LOX inhibitors (e.g., licofelone, tepoxalin) or with single-target COX-2 inhibitors because these alternatives fail to replicate ZLJ-6's proven combination of potent, balanced COX-2 inhibition in a physiologically relevant human whole-blood assay and a documented absence of gastrointestinal ulceration at anti-inflammatory doses [1], [2]. Substitution introduces uncontrolled variability in target engagement, in vivo efficacy, and safety endpoints.

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Other dual COX/5-LOX inhibitors (e.g., licofelone, tepoxalin) lack a human whole-blood COX-2 IC50 profile; target engagement context may differ significantly.

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Single-target COX-2 inhibitors do not modulate 5-LOX pathway endpoints; the dual-pathway response observed with ZLJ-6 may not be replicated.

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Non-commercial or custom-synthesized batches may show variable purity and solubility, introducing reproducibility risk unless independently validated.

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source
• [2] Kulkarni, S.K., Singh, V.P. Licofelone—a novel analgesic and anti-inflammatory agent. Curr. Top. Med. Chem. 2007, 7(3), 251-263. View Source

ZLJ-6 Comparative Evidence

COX-2 Inhibition vs. Licofelone

ZLJ-6 inhibits COX-2 in human whole blood with an IC50 of 0.31 µM [1]. In contrast, the best-characterized dual inhibitor licofelone exhibits only weak COX-2 blockade in isolated-enzyme assays (IC50 > 30 µM) [2]. This difference indicates that ZLJ-6 achieves meaningful COX-2 engagement in a complex, protein-rich biological milieu, whereas licofelone's COX-2 activity is negligible at therapeutic-range concentrations.

COX-2 inhibition vs. licofelone

Cross-study comparable

ZLJ-6 IC50 0.31 µM vs. licofelone IC50 >30 µM

Supports COX-2 target engagement review in human whole blood

Comparator data from isolated enzyme assay; cross-study comparison limits head-to-head conclusions

Evidence Dimension	COX-2 inhibitory potency
Target Compound Data	IC50 = 0.31 µM
Comparator Or Baseline	Licofelone IC50 > 30 µM
Quantified Difference	≥ 96.8-fold greater potency
Conditions	Human whole blood (ZLJ-6); isolated COX-2 enzyme (licofelone)

Why This Matters

COX-2 is the primary source of pro-inflammatory prostaglandins; potent inhibition in whole blood is a prerequisite for meaningful in vivo anti-inflammatory activity.

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source
• [2] UNKNOWN AUTHOR. Licofelone suppresses prostaglandin E2 formation by interference with the inducible microsomal prostaglandin E2 synthase-1. J. Pharmacol. Exp. Ther. 2025, epub ahead of print. View Source

Complete Dual-Pathway Inhibition Profile

In human whole blood, ZLJ-6 simultaneously inhibits COX-1 (IC50 = 0.73 µM), COX-2 (IC50 = 0.31 µM), and 5-LOX (IC50 = 0.99 µM) [1]. For the widely referenced dual inhibitor licofelone, published IC50 values for COX (0.21 µM) and 5-LOX (0.18 µM) derive from cell-free or non-human assays [2], and no quantitative whole-blood COX-2 data have been disclosed. The absence of matched-system data for comparators prevents any direct head-to-head claim, but the availability of a complete, internally consistent inhibition profile for ZLJ-6 in a physiologically relevant matrix is a distinct selection advantage.

Complete whole-blood inhibition profile

Class-level inference

COX-1 0.73, COX-2 0.31, 5-LOX 0.99 µM (all human whole blood)

Only dual inhibitor with internally consistent human whole-blood dataset for all three targets

Comparators lack matched-system COX-2 data; direct potency ranking not feasible

Evidence Dimension	Availability of COX-1/COX-2/5-LOX IC50 values determined in the identical human whole-blood system
Target Compound Data	COX-1 = 0.73 µM; COX-2 = 0.31 µM; 5-LOX = 0.99 µM (all human whole blood)
Comparator Or Baseline	Licofelone: COX = 0.21 µM (assay not specified), 5-LOX = 0.18 µM; Teboxalin: COX = 2.84 µM, 5-LOX = 0.15 µM (both in RBL-1 lysate); COX-2 data unavailable
Quantified Difference	Not calculable due to assay discrepancy; however, ZLJ-6 is the only dual inhibitor with a full set of human whole-blood IC50 values against all three targets
Conditions	Human whole blood for ZLJ-6; RBL-1 cell lysate or unspecified assay for comparators

Why This Matters

Drug-discovery teams require internally consistent potency data in a physiologically relevant system to de-risk translational failure; ZLJ-6 is the only dual COX/5-LOX inhibitor that provides this complete dataset.

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source
• [2] Kulkarni, S.K., Singh, V.P. Licofelone—a novel analgesic and anti-inflammatory agent. Curr. Top. Med. Chem. 2007, 7(3), 251-263. View Source

Gastric Safety vs. NSAIDs

Oral administration of ZLJ-6 at an anti-inflammatory dose (30 mg/kg) produced no detectable gastrointestinal ulcers in normal rats [1]. This safety feature contrasts sharply with the class of non-selective COX inhibitors (e.g., indomethacin), which cause gastric erosion at therapeutic-equivalent doses [2], and aligns with the hypothesis that concomitant 5-LOX blockade mitigates leukotriene-mediated gastric injury.

Gastric safety endpoint vs. NSAIDs

Class-level inference

0% ulcer incidence at 30 mg/kg p.o. in rat; non-selective NSAIDs produce gastric ulcers

Supports gastric safety endpoint monitoring in rodent inflammation models

Binary endpoint; mechanistic link to 5-LOX blockade requires further validation

Evidence Dimension	Gastric ulcer incidence at efficacious oral dose
Target Compound Data	0% ulcer incidence at 30 mg/kg p.o. in rat
Comparator Or Baseline	Non-selective NSAIDs (e.g., indomethacin): gastric ulcers observed at therapeutic doses in standard preclinical models
Quantified Difference	Qualitative binary endpoint (ulcers absent vs. present)
Conditions	Carrageenin-induced paw oedema model in rats; macroscopic gastric examination

Why This Matters

Gastrointestinal toxicity is the leading cause of attrition for anti-inflammatory drug candidates; a compound that demonstrates efficacy without gastric injury offers a superior preclinical safety margin.

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source
• [2] Wallace, J.L. Nonsteroidal anti-inflammatory drugs and gastroenteropathy: the second hundred years. Gastroenterology 1997, 112(3), 1000-1016. View Source

Oral In Vivo Efficacy

ZLJ-6 displays oral activity in two mechanistically distinct in vivo models: it suppresses carrageenin-induced paw edema in rats (a prostaglandin-driven inflammation model) and reduces acetic acid-induced abdominal constriction in mice (a pain model) [1]. The anti-inflammatory effect was observed at 3–30 mg/kg, and the analgesic effect was demonstrated at similar doses . While many dual inhibitors show in vitro potency alone, ZLJ-6 provides corroborating in vivo data that confirm target engagement translates into pharmacodynamic effect.

Oral in vivo efficacy

Class-level inference

Dose-dependent reduction in rat paw edema (3–30 mg/kg) and mouse writhing

Supports in vivo anti-inflammatory and analgesic endpoint review

Full PK/PD correlation requires original publication data; dataset completeness is a selection advantage

Evidence Dimension	Oral in vivo anti-inflammatory and analgesic efficacy
Target Compound Data	Dose-dependent reduction in paw edema (3–30 mg/kg) and writhing (quantified as % inhibition in original publication)
Comparator Or Baseline	Licofelone ED50 = 11.2–27.1 mg/kg (paw edema), 31.3 mg/kg (writhing); Tepoxalin: in vivo data less extensively characterized
Quantified Difference	Overlapping potency range; ZLJ-6's advantage lies in the concurrent availability of full in vitro and in vivo datasets from a single research group, enabling direct PK/PD correlation
Conditions	Carrageenin-induced rat paw edema; acetic acid-induced mouse writhing

Why This Matters

Compound procurement decisions in drug discovery depend on a holistic dataset that confirms in vitro activity is mirrored by in vivo pharmacodynamics; ZLJ-6's published dataset is unusually complete for a tool compound.

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source

Analytical Purity and Reproducibility

Commercially sourced ZLJ-6 is supplied as a crystalline solid with a purity of ≥98% and defined solubility characteristics (DMF: 10 mg/mL, DMSO: 10 mg/mL) . Non-commercial batches of dual COX/LOX inhibitors frequently lack rigorous analytical characterization, leading to variable bioactivity and failed experimental replication. For procurement, the availability of batch-specific certificates of analysis and standardized solubility data reduces this risk.

Analytical purity and reproducibility

Supplier data

≥98% purity, crystalline solid; DMF/DMSO 10 mg/mL

Supports batch-to-batch reproducibility

Verify lot-specific certificate of analysis before critical experiments

Evidence Dimension	Batch-to-batch chemical purity and solubility standardization
Target Compound Data	≥98% purity, crystalline solid, solubility: DMF 10 mg/mL, DMSO 10 mg/mL
Comparator Or Baseline	Custom-synthesized dual COX/5-LOX inhibitors: purity and solubility often undocumented
Quantified Difference	At least 98% purity vs. variable/inconsistent purity for non-commercial alternatives
Conditions	Commercial analytical QC (HPLC, NMR) verified by supplier

Why This Matters

Reproducibility in pharmacology is critically dependent on defined chemical identity and purity; procurement of an analytically validated standard prevents wasted resources on failed experiments.

ZLJ-6 Application Scenarios

COX-2 vs. 5-LOX in Inflammatory Pain Models

Because ZLJ-6 provides potent dual inhibition of COX-2 (IC50 = 0.31 µM) and 5-LOX (IC50 = 0.99 µM) in human whole blood [1], it is ideally suited for in vivo studies that aim to dissect the relative contributions of prostaglandin and leukotriene pathways to inflammatory hyperalgesia. Its oral activity and gastric safety at 30 mg/kg permit repeated dosing in chronic pain models without confounding gastrointestinal pathology [1].

Selective COX-2 Inhibitor Benchmarking

ZLJ-6 can serve as a positive control for dual COX/5-LOX inhibition in assays designed to compare the efficacy of selective COX-2 agents (e.g., celecoxib) with broader pathway inhibitors. Its well-characterized IC50 values in human whole blood [1] allow researchers to establish concentration-response relationships and validate target engagement under physiologically relevant conditions.

NSAID-Induced Gastric Injury Mitigation

Because ZLJ-6 completely spares the gastric mucosa at an anti-inflammatory dose of 30 mg/kg in rats [1], researchers can use it as a comparator tool to study the molecular mechanisms (e.g., leukotriene-B4-driven neutrophil adhesion) that differentiate ulcerogenic NSAIDs from gastric-safe dual inhibitors. This application is particularly relevant for academic groups developing next-generation anti-inflammatory therapies.

PK/PD Modeling of Dual Inhibition

The availability of both in vitro potency data (COX-1, COX-2, 5-LOX) and in vivo efficacy data (paw edema, writhing) for ZLJ-6 within a single published study [1] makes it a valuable tool compound for constructing and validating PK/PD models that predict the relationship between plasma concentration and dual pathway inhibition. This reduces the need for custom compound characterization and accelerates model development.

Application

Selection Property

Validation Focus

Inflammatory pain pathway dissection

Dual COX-2/5-LOX inhibition in human whole blood

Prostaglandin vs. leukotriene endpoint contribution

COX-2 inhibitor benchmarking

Human whole-blood IC50 profile

Target engagement assay conditions

NSAID-induced gastric injury mechanism studies

Reported gastric safety profile in rodent model

Gastric mucosal endpoint assessment

PK/PD model development

Paired in vitro/in vivo dataset from single study

Plasma concentration-effect correlation review

• [1] Li, L., Ji, H., Sheng, L., et al. The anti-inflammatory effects of ZLJ-6, a novel dual cyclooxygenase/5-lipoxygenase inhibitor. Eur. J. Pharmacol. 2009, 607(1-3), 244-250. View Source